molecular formula C8H9BrO2 B8791837 2-Bromo-4-(2-hydroxyethyl)phenol

2-Bromo-4-(2-hydroxyethyl)phenol

Cat. No.: B8791837
M. Wt: 217.06 g/mol
InChI Key: BQQFAVSSAHZFMA-UHFFFAOYSA-N
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Description

2-Bromo-4-(2-hydroxyethyl)phenol is a useful research compound. Its molecular formula is C8H9BrO2 and its molecular weight is 217.06 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H9BrO2

Molecular Weight

217.06 g/mol

IUPAC Name

2-bromo-4-(2-hydroxyethyl)phenol

InChI

InChI=1S/C8H9BrO2/c9-7-5-6(3-4-10)1-2-8(7)11/h1-2,5,10-11H,3-4H2

InChI Key

BQQFAVSSAHZFMA-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1CCO)Br)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-(2-hydroxyethyl)phenol 9.50 g in acetic acid 60 ml is dropped bromine 3.54 ml over a period of 10 minutes on a water bath, and the mixture is stirred for 15 minutes. The reaction mixture is diluted with water and extracted with ethyl acetate. The ethyl acetate layer is washed, dried and concentrated in vacuo. The residue is dissolved in methanol 120 ml and thereto is added potassium carbonate 25 g. The mixture is stirred at room temperature for 5 hours. and then diluted with water and with ethyl acetate. The solution is acidified with concentrated sulfuric acid. The organic layer is extracted with ethyl acetate, washed, dried and concentrated in vacuo. The residue is crystallized from chloroform to give 2-bromo-4-(2-hydroxyethyl)phenol as a slightly brown crystalline powder 9.37 g. mp 83-85° C.
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